Cas no 893735-02-9 (5-(2-Chlorophenyl)nicotinic acid)

• Product Name: 5-(2-Chlorophenyl)nicotinic acid
• CAS No: 893735-02-9
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD06410264
• CID: 1036552
• PubChem ID: 20099714
• Update Time: 2025-06-08

5-(2-Chlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)nicotinic acid
• 5-(2-chlorophenyl)-3-Pyridinecarboxylic acid
• 5-(2-CHLOROPHENYL)-NICOTINIC ACID
• J-516106
• Z825019006
• 5-(2-chlorophenyl)pyridine-3-carboxylic acid;5-(2-Chlorophenyl)nicotinic Acid
• SY015775
• AC7660
• 5-(2-chlorophenyl)pyridine-3-carboxylic acid, AldrichCPR
• AB24251
• 5-(2-Chlorophenyl)nicotinicacid
• BB 0259637
• FT-0731752
• A843164
• 5-(2-chlorophenyl)pyridine-3-carboxylic acid
• AKOS004117546
• DTXSID40602385
• MFCD06410264
• CS-0366892
• 893735-02-9
• DB-024121

• MDL： MFCD06410264
• Inchi： 1S/C12H8ClNO2/c13-11-4-2-1-3-10(11)8-5-9(12(15)16)7-14-6-8/h1-7H,(H,15,16)
• InChI Key： HEDDIFGTGPJAQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 233.0243562g/mol
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

5-(2-Chlorophenyl)nicotinic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(2-Chlorophenyl)nicotinic acid

Comprehensive Overview of 5-(2-Chlorophenyl)nicotinic Acid (CAS No. 893735-02-9): Properties, Applications, and Research Insights

5-(2-Chlorophenyl)nicotinic acid (CAS No. 893735-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This nicotinic acid derivative combines a chlorophenyl moiety with a pyridine carboxylic acid backbone, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₈ClNO₂, and precise chemical structure contribute to its role in modern drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(2-Chlorophenyl)nicotinic acid has surged, driven by their potential in developing targeted therapies and small-molecule inhibitors. Researchers frequently explore its structure-activity relationships (SAR) to optimize compounds for enzyme modulation or receptor binding. The compound’s chloro-substituted aromatic ring enhances lipophilicity, a critical factor in drug permeability and bioavailability, aligning with current trends in medicinal chemistry optimization.

From a synthetic perspective, CAS No. 893735-02-9 serves as a key building block for constructing more complex molecules. Its carboxylic acid group allows for straightforward derivatization via amide coupling or esterification, while the chlorophenyl group offers opportunities for cross-coupling reactions such as Suzuki or Buchwald-Hartwig protocols. These attributes make it a staple in high-throughput screening libraries and fragment-based drug design.

Environmental and green chemistry considerations have also influenced the study of 5-(2-Chlorophenyl)nicotinic acid. Innovations in catalytic synthesis and solvent-free reactions aim to reduce waste generation during its production. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched in academic and industrial forums.

Analytical characterization of 893735-02-9 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structural integrity. Such rigorous quality control is essential for its use in preclinical studies, where consistency directly impacts experimental reproducibility—a hot topic in research transparency discussions.

Beyond pharmaceuticals, 5-(2-Chlorophenyl)nicotinic acid finds niche applications in material science, particularly in designing organic semiconductors or metal-organic frameworks (MOFs). Its conjugated system and ability to coordinate with metals make it a candidate for functional materials, resonating with searches related to next-generation electronics.

In summary, 5-(2-Chlorophenyl)nicotinic acid (CAS No. 893735-02-9) exemplifies the intersection of chemical innovation and applied research. Its multifaceted utility underscores its relevance in addressing contemporary challenges across life sciences and technology sectors, while its synthetic adaptability ensures continued interest in both academic and industrial settings.